Cas no 1247384-60-6 (2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]-)

• Product Name: 2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]-
• CAS No: 1247384-60-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5600925
• PubChem ID: 62126472
• Update Time: 2023-08-23

2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-[4-(hydroxymethyl)-1-piperidinyl]-
• 5-[4-(hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde
• 1247384-60-6
• EN300-725417
• AKOS011406588

• Inchi： 1S/C11H15NO3/c13-7-9-3-5-12(6-4-9)11-2-1-10(8-14)15-11/h1-2,8-9,13H,3-7H2
• InChI Key： IJLAPZJQULVZHZ-UHFFFAOYSA-N
• SMILES： O1C(N2CCC(CO)CC2)=CC=C1C=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 398.5±27.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)